Cas no 1256821-92-7 (5-bromo-3-ethynyl-2-fluoropyridine)

5-Bromo-3-ethynyl-2-fluoropyridine is a versatile heterocyclic compound featuring a bromo substituent at the 5-position, an ethynyl group at the 3-position, and a fluorine atom at the 2-position of the pyridine ring. This structure offers multiple reactive sites, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ethynyl group enables click chemistry and cross-coupling reactions, while the bromo and fluoro substituents facilitate further functionalization via nucleophilic substitution or metal-catalyzed transformations. Its rigid pyridine core enhances stability, and the electron-withdrawing fluorine can influence reactivity and binding properties. This compound is particularly useful in the development of bioactive molecules and advanced materials.
5-bromo-3-ethynyl-2-fluoropyridine structure
1256821-92-7 structure
Product Name:5-bromo-3-ethynyl-2-fluoropyridine
CAS No:1256821-92-7
MF:C7H3BrFN
MW:200.00782418251
CID:5919865
PubChem ID:129958401
Update Time:2025-05-20

5-bromo-3-ethynyl-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 5-bromo-3-ethynyl-2-fluoro-
    • 5-Bromo-3-ethynyl-2-fluoropyridine
    • 1256821-92-7
    • EN300-1895448
    • DTXSID801285233
    • 5-bromo-3-ethynyl-2-fluoropyridine
    • Inchi: 1S/C7H3BrFN/c1-2-5-3-6(8)4-10-7(5)9/h1,3-4H
    • InChI Key: NOEWJRQYJKTEDH-UHFFFAOYSA-N
    • SMILES: C1(F)=NC=C(Br)C=C1C#C

Computed Properties

  • Exact Mass: 198.94329g/mol
  • Monoisotopic Mass: 198.94329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.68±0.1 g/cm3(Predicted)
  • Boiling Point: 234.6±40.0 °C(Predicted)
  • pka: -4.31±0.20(Predicted)

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Additional information on 5-bromo-3-ethynyl-2-fluoropyridine

Comprehensive Overview of 5-Bromo-3-ethynyl-2-fluoropyridine (CAS No. 1256821-92-7): Properties, Applications, and Industry Trends

5-Bromo-3-ethynyl-2-fluoropyridine (CAS No. 1256821-92-7) is a high-value heterocyclic compound widely recognized for its versatile applications in pharmaceutical research, agrochemical development, and material science. This fluorinated pyridine derivative features a unique molecular structure combining bromine, ethynyl, and fluorine substituents, enabling exceptional reactivity in cross-coupling reactions and serving as a critical building block in modern synthetic chemistry.

The growing demand for halogenated pyridines in drug discovery has positioned 5-bromo-3-ethynyl-2-fluoropyridine as a sought-after intermediate. Recent studies highlight its role in developing kinase inhibitors and PET radiotracers, aligning with industry trends toward targeted therapies. Researchers particularly value its click chemistry compatibility through the ethynyl group, which facilitates efficient bioconjugation—a hot topic in ADC (antibody-drug conjugate) development and proteolysis-targeting chimera (PROTAC) design.

From a synthetic perspective, the CAS 1256821-92-7 compound demonstrates remarkable stability under various reaction conditions. The ortho-fluorine substitution influences both electronic properties and hydrogen bonding capacity, while the 5-bromo position offers reliable sites for palladium-catalyzed couplings—addressing frequent search queries about Suzuki-Miyaura reaction compatibility. These characteristics make it invaluable for constructing complex biaryl architectures prevalent in bioactive molecules.

Environmental and regulatory considerations have driven innovation in the production of fluoropyridine derivatives. Manufacturers now emphasize green chemistry approaches for 5-bromo-3-ethynyl-2-fluoropyridine synthesis, responding to searches about sustainable halogenation methods and atom economy. Advanced purification techniques like SFC (supercritical fluid chromatography) ensure high purity grades demanded by the electronic materials sector, where this compound shows promise in organic semiconductor development.

Analytical characterization of CAS 1256821-92-7 typically involves LC-MS, 19F NMR, and X-ray crystallography—techniques frequently searched alongside this compound. The distinct 1H NMR signature (δ 8.35-8.40 ppm for pyridine-H4) and 13C chemical shifts provide reliable quality control markers. Thermogravimetric analysis reveals excellent thermal stability up to 180°C, supporting its use in high-temperature polymerization applications.

Emerging applications in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs) have expanded the utility of 5-bromo-3-ethynyl-2-fluoropyridine. Materials scientists leverage its rigid-rod geometry and hydrogen bond acceptor properties to engineer porous materials for gas storage and molecular separation—topics trending in clean energy research. The compound's triple bond functionality also enables post-synthetic modification of polymeric networks.

Supply chain dynamics for fluorinated building blocks like 1256821-92-7 reflect broader industry shifts toward just-in-time manufacturing and regional sourcing. Quality certifications including GMP and ISO 9001 compliance now dominate purchaser requirements, as evidenced by search volume for pharma-grade pyridine suppliers. Storage recommendations typically suggest argon atmosphere protection to maintain the ethynyl group's reactivity over extended periods.

Patent analysis reveals growing IP activity around 5-bromo-3-ethynyl-2-fluoropyridine derivatives, particularly in EGFR inhibitor formulations and BTK signaling modulators. The compound's structure-activity relationship (SAR) advantages—including enhanced blood-brain barrier permeability from fluorine substitution—make it a strategic asset in CNS drug development pipelines. Recent publications highlight its use in allosteric modulator design for GPCR targets.

For laboratory handling, the compound's hygroscopic nature warrants attention to moisture control—a practical consideration often searched alongside pyridine handling protocols. Standard Schlenk techniques are recommended for air-sensitive reactions involving the ethynyl moiety. Solubility profiles show optimal performance in THF, DCM, and DMF, with limited aqueous stability—information critical for medicinal chemistry applications.

The future outlook for CAS 1256821-92-7 remains strongly positive, driven by expanding applications in bioconjugation, fluorescent probes, and catalytic ligand systems. As the pharmaceutical industry increasingly adopts late-stage fluorination strategies, demand for pre-fluorinated intermediates like 5-bromo-3-ethynyl-2-fluoropyridine will continue rising—particularly for radiofluorination precursors in diagnostic imaging agents.

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